![molecular formula C6H6NNaO2 B14685963 Sodium;prop-2-enenitrile;prop-2-enoate CAS No. 27638-19-3](/img/structure/B14685963.png)
Sodium;prop-2-enenitrile;prop-2-enoate
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Overview
Description
Sodium;prop-2-enenitrile;prop-2-enoate: is a compound that combines the properties of acrylonitrile and sodium acrylate. Sodium acrylate, or sodium prop-2-enoate, is a sodium salt of acrylic acid, known for its superabsorbent properties and applications in consumer products like diapers and water-absorbing polymers .
Preparation Methods
Synthetic Routes and Reaction Conditions:
Acrylonitrile Production: Acrylonitrile is primarily produced through the ammoxidation of propylene, where propylene reacts with ammonia and oxygen in the presence of a catalyst to form acrylonitrile.
Sodium Acrylate Production: Sodium acrylate can be synthesized by neutralizing acrylic acid with sodium hydroxide.
Industrial Production Methods:
Chemical Reactions Analysis
Types of Reactions:
Polymerization: Both acrylonitrile and sodium acrylate undergo polymerization reactions. .
Substitution Reactions: Acrylonitrile can undergo nucleophilic substitution reactions, where the nitrile group is replaced by other functional groups.
Common Reagents and Conditions:
Polymerization: Initiators like benzoyl peroxide or azobisisobutyronitrile (AIBN) are commonly used for the polymerization of acrylonitrile and sodium acrylate.
Substitution: Sodium cyanide is often used in substitution reactions involving acrylonitrile.
Major Products:
Polyacrylonitrile: Formed from the polymerization of acrylonitrile.
Sodium Polyacrylate: Formed from the polymerization of sodium acrylate.
Scientific Research Applications
Chemistry:
Polymer Science: Sodium polyacrylate is used in the development of superabsorbent polymers for various applications.
Biology and Medicine:
Biomedical Applications: Sodium polyacrylate is used in wound dressings and drug delivery systems due to its biocompatibility and absorbent properties.
Industry:
Mechanism of Action
Molecular Targets and Pathways:
Polymerization Mechanism: The polymerization of acrylonitrile and sodium acrylate involves the formation of free radicals, which initiate the chain reaction leading to the formation of long polymer chains
Absorption Mechanism: Sodium polyacrylate absorbs water through hydrogen bonding and ionic interactions, leading to the formation of a gel-like structure.
Comparison with Similar Compounds
Methacrylonitrile: Similar to acrylonitrile but with a methyl group attached to the carbon-carbon double bond.
Sodium Methacrylate: Similar to sodium acrylate but with a methyl group attached to the carbon-carbon double bond.
Uniqueness:
Properties
CAS No. |
27638-19-3 |
---|---|
Molecular Formula |
C6H6NNaO2 |
Molecular Weight |
147.11 g/mol |
IUPAC Name |
sodium;prop-2-enenitrile;prop-2-enoate |
InChI |
InChI=1S/C3H3N.C3H4O2.Na/c1-2-3-4;1-2-3(4)5;/h2H,1H2;2H,1H2,(H,4,5);/q;;+1/p-1 |
InChI Key |
LLASMQXYSVHCMV-UHFFFAOYSA-M |
Canonical SMILES |
C=CC#N.C=CC(=O)[O-].[Na+] |
Origin of Product |
United States |
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